Cas no 124182-57-6 (CGS-21680 hydrochloride)

CGS-21680 hydrochloride structure

Product Name:CGS-21680 hydrochloride

CAS No:124182-57-6

MF:C₂₃H₃₀ClN₇O₆

MW:535.980603694916

CID:136970

PubChem ID:10256643

Update Time:2025-04-19

CGS-21680 hydrochloride Chemical and Physical Properties

Names and Identifiers

- CGS-21680 hydrochloride
- 3-(4-(2-((6-Amino-9-((2R,3R,4S,5S)-5-(ethylcarbamoyl)-3,4-dihydroxytetrahydro-furan-2-yl)-9H-purin-2-yl)amino)ethyl)phenyl)propanoic acid hydrochloride
- CGS21680
- CGS-21680 hydrochloride hydrate
- CGS 21680 hydrochloride,4-[2-[[6-Amino-9-(N-ethyl-β-D-ribofuranuronamidosyl)-9H-purin-2-yl]amino]ethyl]benzenepropanoicacidhydrochloride
- CGS21680HCl
- CGS-21680 hydrate hydrochloride
- CGS-21680 HYDROCHLORIDE ADENOSINE AGONIS T
- Adenosine A2A Receptor Agonist I, CGS 21680, Hydrochloride
- 2-P-(2-CARBOXYETHYL)PHENETHYLAMINO-5'-N-ETHYLCARBOXAMIDOADENOSINE HYDROCHLORIDE
- 2-p-(2-Carboxyethyl)phenethylamino-5'-N-ethylcarboxamidoadenosine hydrochloride hydrate
- CGS-21680
- CGS 21680
- CGS-21680/CGS21680
- CGS-21680 hydrochloride hydrate
- 3-(4-(2-((6-amino-9-((2R,3R,4S,5S)-5-(ethylcarbamoyl)-3,4-dihydroxytetrahydrofuran-2-yl)-9H-purin-2-yl)amino)ethyl)phenyl)propanoic acid hydrochloride
- MFCD00078573
- MFCD11045878
- Benzenepropanoic acid, 4-[2-[[6-amino-9-(N-ethyl-beta-D-ribofuranuronamidosyl)-9H-purin-2-yl]amino]ethyl]-, hydrochloride (1:1)
- CS-0425
- CGS21680 HCL
- AC-32733
- 124431-80-7
- DTXSID2040999
- Benzenepropanoic acid, 4-(2-((6-amino-9-(N-ethyl-beta-D-ribofuranuronamidosyl)-9H-purin-2-yl)amino)ethyl)-, monohydrochloride
- 124182-57-6
- REGID_for_CID_10256643
- 3-{4-[2-({6-amino-9-[(2R,3R,4S,5S)-5-(ethylcarbamoyl)-3,4-dihydroxyoxolan-2-yl]-9H-purin-2-yl}amino)ethyl]phenyl}propanoic acid hydrochloride
- CGS 21680 (Hydrochloride hydrate)
- MLS001056776
- s2153
- AKOS024456361
- 3-(4-(2-(6-amino-9-((2R,3R,4S,5S)-5-(ethylcarbamoyl)-3,4-dihydroxytetrahydrofuran-2-yl)-9H-purin-2-ylamino)ethyl)phenyl)propanoic acid hydrochloride
- CGS21680hydrochloride
- BCP9000512
- CGS-21680 Hydrochloride hydrate; CGS21680 Hydrochloride hydrate
- EX-A2473
- CGS 21680 hydrochloride
- MLS002153401
- 3-[4-[2-[[6-amino-9-[(2R,3R,4S,5S)-5-(ethylcarbamoyl)-3,4-dihydroxyoxolan-2-yl]purin-2-yl]amino]ethyl]phenyl]propanoic acid;hydrochloride
- CHEMBL537419
- CGS 21680 HCl
- HY-13201A
- MLS006011122
- 4-[2-[[6-Amino-9-(N-ethyl-?-D-ribofuranuronamidosyl)-9H-purin-2-yl]amino]ethyl]benzenepropanoic acid hydrochloride
- Hydrochloride salt of (2-(p-2-carboxyethyl)phenethylamino)-5'-N-ethylcarboxamidoadenosine
- CCG-269942
- CGS 21680 (Hydrochloride)
- AS-75112
- J-005077
- Cgs 21680A
- 3-{4-[2-({6-amino-9-[(2R,3R,4S,5S)-5-(ethylcarbamoyl)-3,4-dihydroxytetrahydrofuran-2-yl]-9H-purin-2-yl}amino)ethyl]phenyl}propanoic acid hydrochloride
- 2-p-(2-Carboxyethyl)phenethylamino-5'-N-ethylcarboxamidoadenosine hydrochloride hydrate
- SMR000058796
- CGS 21680 hydrochloride?
- QPHVMNOEKKJYJO-MJWSIIAUSA-N
- 3-{4-[2-({6-AMINO-9-[(2R,3R,4S,5S)-5-(ETHYLCARBAMOYL)-3,4-DIHYDROXYOXOLAN-2-YL]PURIN-2-YL}AMINO)ETHYL]PHENYL}PROPANOIC ACID HYDROCHLORIDE
- DB-240835
- 3-{4-[2-({6-Amino-9-[(2r,3r,4s,5s)-5-(ethylcarbamoyl)-3,4-dihydroxytetrahydro-2-furanyl]-9H-purin-2-yl}amino)ethyl]phenyl}propanoic acid hydrochloride (1:1)
- Inchi： 1S/C23H29N7O6.ClH/c1-2-25-21(35)18-16(33)17(34)22(36-18)30-11-27-15-19(24)28-23(29-20(15)30)26-10-9-13-5-3-12(4-6-13)7-8-14(31)32;/h3-6,11,16-18,22,33-34H,2,7-10H2,1H3,(H,25,35)(H,31,32)(H3,24,26,28,29);1H/t16-,17+,18-,22+;/m0./s1
- InChI Key： QPHVMNOEKKJYJO-MJWSIIAUSA-N
- SMILES： Cl.O1[C@H](C(NCC)=O)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(NCCC3C=CC(=CC=3)CCC(=O)O)=NC1=2)O)O

Computed Properties

Exact Mass: 535.19500
Monoisotopic Mass: 535.1946094g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 37
Rotatable Bond Count: 10
Complexity: 755
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 18
Topological Polar Surface Area: 198

Experimental Properties

Color/Form: White solid
Solubility: 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin: 20 mg/mL
PSA: 197.74000
LogP: 1.68270
Solubility: Anthraquinone 2-hydroxypropyl- β - Cyclodextrin

CGS-21680 hydrochloride Security Information

WGK Germany：3
Safety Instruction： S22-S24/25

CGS-21680 hydrochloride Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C920926-5mg	CGS-21680 hydrochloride hydrate	124182-57-6	≥98% (HPLC)	5mg	￥2,103.30	2022-09-29
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